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Compound of Interest

Compound Name: 2,5-Dichlorobenzylamine

Cat. No.: B130939 Get Quote

This technical guide provides comprehensive safety information for 2,5-Dichlorobenzylamine
(CAS No. 10541-69-2), intended for researchers, scientists, and professionals in drug

development. The following sections detail the compound's properties, hazards, handling

procedures, and emergency protocols, with quantitative data presented in structured tables and

logical workflows visualized through diagrams.

Chemical and Physical Properties
2,5-Dichlorobenzylamine is a colorless liquid with the molecular formula C₇H₇Cl₂N.[1] It is an

important intermediate in organic synthesis, particularly in the pharmaceutical and

agrochemical industries.[2] A summary of its key physical and chemical properties is provided

in Table 1.
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Property Value Source

CAS Number 10541-69-2 [1]

Molecular Formula C₇H₇Cl₂N [1]

Molecular Weight 176.04 g/mol [1]

Appearance Colorless liquid [3]

Boiling Point 74-76 °C at 0.1 mmHg

Density 1.3172 g/mL at 25 °C

Refractive Index n20/D 1.579

Flash Point
> 110 °C (> 230 °F) - closed

cup

Solubility
Not miscible or difficult to mix

with water
[2]

Hazard Identification and Classification
2,5-Dichlorobenzylamine is classified as a hazardous substance. The primary hazards are

acute oral toxicity and severe skin and eye damage.[3] It is crucial to handle this chemical with

appropriate safety precautions.

Hazard Classification Code Description

Acute Toxicity, Oral, Category

3
H301 Toxic if swallowed

Skin Corrosion, Category 1B H314
Causes severe skin burns and

eye damage

Serious Eye Damage,

Category 1
H318 Causes serious eye damage

GHS Pictograms:
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Skull and crossbones (GHS06): Indicates acute toxicity (fatal or toxic).

Corrosion (GHS05): Indicates the potential for skin corrosion/burns and serious eye damage.

Signal Word:Danger[3]

Experimental Protocols
While specific proprietary experimental data is not publicly available, a generalized workflow for

assessing the acute oral toxicity of a substance like 2,5-Dichlorobenzylamine, in line with

OECD Test Guideline 423, is described below.

Workflow: Acute Oral Toxicity Assessment (OECD 423)

This diagram outlines the typical steps involved in an acute oral toxicity study.

Preparation Phase

Testing Phase (Sequential Dosing)

Decision and Classification

Conclusion Phase

Dose Formulation and Analysis

Administer Starting Dose to Group 1 (3 animals)

Animal Acclimatization and Selection
(e.g., female rats)

Observation Period (up to 14 days)
- Clinical signs

- Body weight changes
- Mortality

Evaluate Outcome of Group 1

Mortality or Evident Toxicity?

Stop Testing and Classify
(e.g., GHS Category 3)

Yes

Administer Lower Dose to Next Group

No (Mortality)

Administer Higher Dose to Next Group

No (No Effects)

Gross Necropsy of all Animals

Final Report and Hazard Classification
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Caption: Generalized workflow for an acute oral toxicity study.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure.

Personal Protective Equipment (PPE):

Protection Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile) and a lab

coat.

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood.[4] For higher-risk

operations, a NIOSH-approved respirator with a

suitable cartridge (e.g., type ABEK) is

recommended.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[3]

Do not breathe vapors or mist.[4]

Wash hands thoroughly after handling.

Use only in a well-ventilated area, preferably a chemical fume hood.[4]

Storage Conditions:

Store in a cool, dry, and well-ventilated place.[2]

Keep the container tightly closed.[2]
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Store locked up.[3]

Incompatible materials include strong oxidizing agents and strong acids.[4]

First-Aid and Emergency Procedures
Immediate action is required in case of exposure. The logical flow of safety information from

hazard recognition to response is critical.

Identification & Hazard

Prevention

Response (Exposure)

Disposal

2,5-Dichlorobenzylamine
(CAS: 10541-69-2)

Hazards:
- Toxic if swallowed

- Causes severe burns

Engineering Controls
(Fume Hood)

Personal Protective Equipment
(Gloves, Goggles, Faceshield)

Safe Handling Practices

Inhalation:
Move to fresh air

Skin Contact:
Remove clothing, rinse skin with water

Eye Contact:
Rinse with water for several minutes

Ingestion:
Rinse mouth, DO NOT induce vomiting

Call a POISON CENTER or doctor immediately Dispose of as hazardous waste
in accordance with regulations

Click to download full resolution via product page

Caption: Key safety information flow from identification to disposal.

First-Aid Measures:

General Advice: Consult a physician and show them this safety data sheet.[3]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[3]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[3]
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Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person.[3]

In all cases of exposure, seek immediate medical attention.[3][4]

Fire and Explosion Data
Property Value

Flash Point > 110 °C (> 230 °F) - closed cup

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products
Carbon oxides, nitrogen oxides (NOx), hydrogen

chloride gas.[4]

Firefighters should wear self-contained breathing apparatus for firefighting if necessary.[3]

Stability and Reactivity
Reactivity: No data available.

Chemical Stability: Stable under recommended storage conditions. It is noted to be air-

sensitive.[4]

Conditions to Avoid: Exposure to air and incompatible materials.[4]

Incompatible Materials: Strong oxidizing agents, strong acids.[4]

Hazardous Decomposition Products: Under fire conditions, may produce carbon oxides,

nitrogen oxides, and hydrogen chloride gas.[4]

This guide is intended to provide essential safety information. Always refer to the most current

Safety Data Sheet (SDS) from your supplier before handling this chemical and ensure that a

thorough risk assessment is conducted.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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